6-acetoxy-2-piperonylidene-3(2H)-benzofuranone

• Molecular Formula: C18H12O6
• Molecular Weight: 324.3 g/mol
• IUPAC Name: [2-(1,3-benzodioxol-5-ylmethylidene)-3-oxo-1-benzofuran-6-yl] acetate
• InChI: InChI=1S/C18H12O6/c1-10(19)23-12-3-4-13-15(8-12)24-17(18(13)20)7-11-2-5-14-16(6-11)22-9-21-14/h2-8H,9H2,1H3
• InChI Key: PYZOZKKUKGNTFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC4=C(C=C3)OCO4)O2

Description

6-acetoxy-2-piperonylidene-3(2H)-benzofuranone is a useful research compound. Its molecular formula is C18H12O6 and its molecular weight is 324.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After 6-hydroxy-2-piperonylidene-3(2H)-benzofuranone 0.5 g was dissolved in pyridine 5 ml, acetyl chloride 0.2 ml was added, and the mixture was refluxed for two hours. The reaction mixture was cooled to room temperature, ethyl acetate 50 ml was added, and the mixture was washed with 2N-hydrochloric acid 50 ml twice. After the ethyl acetate solution was dehydrated with anhydrous magnesium sulfate, it was concentrated under reduced pressure. The crude extract was fractionated by silica gel column chromatography (silica gel: 50 g, eluted with solvent 500 ml of hexane:ethyl acetate=1:1) and the fraction was concentrated to dryness at a temperature of 40° C. under reduced pressure to obtain crystals. The crystals were filtered and dried on phosphorous pentoxide at a temperature of 60° C. for four hours under reduced pressure to obtain the desired compound 539.5 mg.